Indolo[2,3-a]quinolizine-2-acetic acid, 3-ethenyl-1,2,3,4,6,7,12,12b-octahydro-alpha-(methoxymethylene)-, methyl ester, (alphaE,2S,3R,12bS)-

• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol
• IUPAC Name: methyl (Z)-2-[(2S,3R,12bS)-3-ethenyl-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizin-2-yl]-3-methoxyprop-2-enoate
• InChI: InChI=1S/C22H26N2O3/c1-4-14-12-24-10-9-16-15-7-5-6-8-19(15)23-21(16)20(24)11-17(14)18(13-26-2)22(25)27-3/h4-8,13-14,17,20,23H,1,9-12H2,2-3H3/b18-13-/t14-,17-,20-/m0/s1
• InChI Key: TZUGIFAYWNNSAO-CPHCKLLXSA-N
• Isomeric SMILES: CO/C=C(/[C@H]1C[C@H]2C3=C(CCN2C[C@@H]1C=C)C4=CC=CC=C4N3)\C(=O)OC
• SMILES: COC=C(C1CC2C3=C(CCN2CC1C=C)C4=CC=CC=C4N3)C(=O)OC
• synonyms: hirsuteine; hirsuteine hydrochloride; hirsuteine, (3beta,16E)-isomer; hirsuteine, (R-(R*,R*))-tartrate (1:1) salt

Description

Indolo[2,3-a]quinolizine-2-acetic acid, 3-ethenyl-1,2,3,4,6,7,12,12b-octahydro-alpha-(methoxymethylene)-, methyl ester, (alphaE,2S,3R,12bS)- is a natural product found in Uncaria tomentosa, Rauvolfia mombasiana, and other organisms with data available.

Scientific Research Applications

1. Heterocyclic Compound Synthesis

Research by Boraei et al. (2020) explored synthesizing a new series of nitrogen/sulfur heterocycles by linking indole with other rings like 1,2,4-triazole, pyridazine, and quinoxaline. This innovative approach created a fascinating class of heterocyclic compounds, which have potential for further research due to their efficient synthesis and yield (Boraei et al., 2020).

2. Domino Reaction for Indoloquinolizines Synthesis

A study by Suryavanshi et al. (2013) described a cerium(IV) ammonium nitrate-catalyzed multicomponent domino reaction that efficiently synthesizes indolo[2,3-a]quinolizines. This process involves the creation of multiple bonds and is significant for its diastereoselectivity, offering a single operation approach to synthesizing complex structures (Suryavanshi et al., 2013).

3. Large-Scale Synthesis of Octahydrobenzo[g]quinolines

Research by Bänziger et al. (2000) demonstrated a large-scale, efficient synthesis method for octahydrobenzo[g]quinolines, which are crucial intermediates in pharmaceutical compounds. Utilizing readily available materials, this method significantly advances the synthesis process for such complex molecules (Bänziger et al., 2000).

4. Novel Synthesis of Indole and Azetidinones

Padmini et al. (2015) explored the synthesis of new indole-azetidinone compounds, showing significant pharmacological activities like anti-inflammatory and antidepressant properties. This research contributes to the development of bioactive molecules with a range of therapeutic applications (Padmini et al., 2015).

5. Structural Analysis of Indoloquinolizine Derivatives

Carvalho et al. (2009) conducted a study focusing on the structural aspects of indoloquinolizine derivatives. They analyzed the molecule's crystal structure, offering insights into its chemical interactions and conformation, which is vital for understanding its chemical properties (Carvalho et al., 2009).